Cas no 1286724-13-7 (2-(benzylsulfanyl)-1-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one
• CAS No: 1286724-13-7
• MF: C₂₁H₂₀F₂N₂O₂S₂
• MW: 434.52250957489
• CID: 6256544
• PubChem ID: 49732985
• Update Time: 2025-05-22

2-(benzylsulfanyl)-1-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one
• 2-benzylsulfanyl-1-[4-[(4,6-difluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]ethanone
• 2-(benzylsulfanyl)-1-{4-[(4,6-difluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl}ethan-1-one
• 1286724-13-7
• F5939-2403
• VU0528320-1
• 2-(benzylthio)-1-(4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone
• AKOS024527719

• Inchi： 1S/C21H20F2N2O2S2/c22-15-10-17(23)20-18(11-15)29-21(24-20)27-16-6-8-25(9-7-16)19(26)13-28-12-14-4-2-1-3-5-14/h1-5,10-11,16H,6-9,12-13H2
• InChI Key： QGNHZIINNVYQBC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CCC(CC1)OC1=NC2C(=CC(=CC=2S1)F)F)=O

Computed Properties

• Exact Mass: 434.09342656g/mol
• Monoisotopic Mass: 434.09342656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(benzylsulfanyl)-1-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one

Compound CAS No. 1286724-13-7: 2-(benzylsulfanyl)-1-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one

The compound with CAS No. 1286724-13-7, known as 2-(benzylsulfanyl)-1-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a piperidine moiety, and a benzylsulfanyl group. The presence of these functional groups makes it a promising candidate for research in drug development, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their unique pharmacological properties. The 4,6-difluoro substitution pattern on the benzothiazole ring in this compound has been shown to enhance its stability and bioavailability, making it a valuable lead compound for further optimization. Additionally, the piperidine ring with an oxygen substituent introduces flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

The benzylsulfanyl group attached to the ethanone backbone adds another layer of complexity to this molecule. Sulfanyl groups are known for their ability to modulate the electronic properties of a molecule, which can significantly influence its reactivity and selectivity in chemical reactions. This feature makes the compound an interesting subject for exploring its role in catalysis or as a precursor in organic synthesis.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the advancements in modern organic chemistry. The synthesis typically begins with the preparation of the benzothiazole core, followed by fluorination at the 4 and 6 positions to introduce the desired substitution pattern. Subsequent steps involve coupling reactions to attach the piperidine and benzylsulfanyl groups, ensuring precise control over the stereochemistry and regioselectivity.

Recent research has also focused on understanding the physical and chemical properties of this compound using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for predicting its behavior in different environments.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a ligand in metalloenzyme models has been explored, suggesting potential applications in catalysis or enzyme inhibition studies. Additionally, its photophysical properties make it a candidate for use in optoelectronic materials or sensors.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern scientific research. By combining expertise from organic synthesis, computational chemistry, and materials science, researchers can unlock new possibilities for this molecule's utility across diverse fields.

In conclusion, CAS No. 1286724-13-7 represents a cutting-edge advancement in organic chemistry with multifaceted applications. Its unique structure and functional groups position it as a valuable tool for future research and development efforts across various industries.